Cas no 2089546-85-8 ((2E)-3-[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid)

• Product Name: (2E)-3-[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid
• CAS No: 2089546-85-8
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5721867
• PubChem ID: 122240469
• Update Time: 2023-10-26

(2E)-3-[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• F2147-6978
• (2E)-3-[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid
• AKOS040813671
• (E)-3-(1-prop-2-ynylpyrazol-4-yl)prop-2-enoic acid
• 2089546-85-8
• 2-Propenoic acid, 3-[1-(2-propyn-1-yl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C9H8N2O2/c1-2-5-11-7-8(6-10-11)3-4-9(12)13/h1,3-4,6-7H,5H2,(H,12,13)/b4-3+
• InChI Key： VSLHRAIBYAYYEV-ONEGZZNKSA-N
• SMILES： OC(/C=C/C1C=NN(CC#C)C=1)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 355.9±27.0 °C(Predicted)
• pka: 4.09±0.10(Predicted)